Cas no 1171065-21-6 (1-(3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidin-1-yl)-2-phenoxyethan-1-one)

• Product Name: 1-(3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidin-1-yl)-2-phenoxyethan-1-one
• CAS No: 1171065-21-6
• MF: C₂₂H₂₂FN₃O₃
• MW: 395.426788806915
• CID: 5841206
• PubChem ID: 44067641
• Update Time: 2025-06-03

1-(3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidin-1-yl)-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-2-phenoxyethanone
• 1-(3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidin-1-yl)-2-phenoxyethan-1-one
• F5490-0031
• VU0644947-1
• 1171065-21-6
• 1-(3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-phenoxyethanone
• AKOS024510765

• Inchi： 1S/C22H22FN3O3/c23-18-10-8-16(9-11-18)13-20-24-25-22(29-20)17-5-4-12-26(14-17)21(27)15-28-19-6-2-1-3-7-19/h1-3,6-11,17H,4-5,12-15H2
• InChI Key： OBCSWHAHKLZACV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(C2=NN=C(CC3=CC=C(F)C=C3)O2)C1)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 395.16451973g/mol
• Monoisotopic Mass: 395.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidin-1-yl)-2-phenoxyethan-1-one

Compound CAS No. 1171065-21-6: A Comprehensive Overview

The compound with CAS No. 1171065-21-6, known as 1-(3-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}piperidin-1-yl)-2-phenoxyethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups and heterocyclic rings, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound is characterized by a piperidine ring substituted at the 3-position with a oxadiazole moiety. The oxadiazole ring itself is further substituted with a (4-fluorophenyl)methyl group, adding to the molecule's complexity and potential bioactivity. Additionally, the compound features a phenoxy group attached to a ketone functional group, which may contribute to its pharmacokinetic properties and interactions within biological systems.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Research has shown that it exhibits selective binding to certain protein targets, which could be leveraged for the development of novel therapeutics. For instance, preclinical data suggest that this compound may inhibit key enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development.

Furthermore, the synthesis of this compound involves a series of advanced organic reactions, including Ullmann coupling, Mitsunobu reaction, and Stille coupling. These methods ensure high yields and purity, which are critical for its application in pharmaceutical research. The synthesis pathway has been optimized to minimize waste and improve scalability, aligning with green chemistry principles.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential efficacy in treating conditions where target molecules are located intracellularly. However, further studies are required to fully characterize its pharmacokinetic profile in humans.

The compound's safety profile has also been evaluated in initial toxicity studies. Results indicate that it exhibits low acute toxicity and does not induce significant organ damage at therapeutic doses. These findings are encouraging for its progression into clinical trials.

Looking ahead, the development of this compound is expected to contribute significantly to the field of drug discovery. Its unique structure and promising biological activity position it as a lead candidate for addressing unmet medical needs in areas such as oncology, inflammation, and neurodegenerative diseases.

In conclusion, CAS No. 1171065-21-6 represents a cutting-edge advancement in medicinal chemistry. With its intricate molecular architecture and demonstrated biological activity, this compound holds immense potential for future therapeutic applications. Continued research and development will undoubtedly shed further light on its clinical utility and pave the way for innovative treatment options.